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Compound of Interest

(2-Methylthiophen-3-yl)boronic
Compound Name: d
aci

Cat. No.: B173879

An In-depth Technical Guide to (2-Methylthiophen-3-yl)boronic Acid

This technical guide provides a comprehensive overview of the chemical and physical
properties of (2-Methylthiophen-3-yl)boronic acid, a key reagent in the synthesis of
functionalized heterocycles with potential antiviral applications.[1] This document is intended for
researchers, scientists, and professionals in the field of drug development and organic
chemistry.

Core Chemical and Physical Properties

(2-Methylthiophen-3-yl)boronic acid is a solid compound at room temperature.[1] Key
guantitative data for this molecule are summarized in the table below, providing a clear
reference for experimental design and chemical synthesis.
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Property Value Reference
Molecular Formula C5H7BO2S [1112]
Molecular Weight 141.98 g/mol [1]

CAS Number 177735-10-3 [1]

Boiling Point 299.5+42.0°C [1]

Density 1.25+ 0.1 g/cm3 [1]
Appearance Solid [1]

Purity 297% [1]

Keep in dark place,Sealed in
Storage Temperature dry,Store in freezer, under [1]
-20°C

Experimental Protocols

Detailed experimental protocols for the use of (2-Methylthiophen-3-yl)boronic acid were not
available in the provided search results. However, it is noted for its application as a reagent in
the preparation of functionalized heterocycles which are investigated as antiviral agents.[1]
Researchers utilizing this compound would typically employ it in cross-coupling reactions, such
as the Suzuki-Miyaura coupling, to form carbon-carbon bonds. The specific reaction conditions,
including the choice of catalyst, base, and solvent, would be dictated by the specific synthetic
target.

Logical Relationship of Compound Properties

The following diagram illustrates the fundamental information hierarchy for (2-Methylthiophen-
3-yl)boronic acid, from its identification to its known application.
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Caption: Chemical Identity and Application of (2-Methylthiophen-3-yl)boronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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